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Compound of Interest

Compound Name: Bortezomib Impurity 10
CAS No.: 390800-88-1
Cat. No.: B601041
Get Quote
. J

Classification: High-Potency Cytotoxic Waste (RCRA Hazardous) CAS Registry Number:
390800-88-1 Chemical Identity: Bortezomib Trimeric Boroxine (Anhydride form)[1]

Executive Safety Directive

Treat Bortezomib Impurity 10 with the same containment rigor as the parent API
(Bortezomib). Bortezomib Impurity 10 is the cyclic boroxine trimer formed by the dehydration
of bortezomib. In aqueous or biological environments, it hydrolyzes back into the active
monomeric boronic acid (Bortezomib).[1] Therefore, it possesses the same proteasome
inhibition mechanism and cytotoxicity profile as the drug itself.[1]

Immediate Action Required:
e Do NOT dispose of down the drain.
e Do NOT mix with general chemical waste.[1][2]

+ Mandatory: High-temperature incineration is the only validated destruction method for bulk
waste.[1]
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Chemical Basis for Disposal Strategy

To manage this impurity safely, researchers must understand its chemical behavior.[1]
e The Equilibrium Hazard: Boronic acids (

) spontaneously dehydrate to form boroxines (Impurity 10) under dry conditions or vacuum.
[1] Conversely, Impurity 10 hydrolyzes to release three molecules of Bortezomib upon
contact with moisture.[1]

o Implication: A spill of "dry" Impurity 10 powder becomes a liquid cytotoxic hazard
immediately upon contact with mucosal membranes or humidity.[1]

o Deactivation Chemistry: The Carbon-Boron (C-B) bond is the pharmacophore.[1] Effective
chemical deactivation requires oxidative cleavage of this bond, converting the toxic
organoboron into inorganic boric acid and an inert alcohol.[1]

o Reagent: Sodium Hypochlorite (10% Bleach) or Hydrogen Peroxide (30%).[1]

Waste Categorization & Segregation

Proper disposal begins with segregation at the point of generation. Use the following matrix to
classify waste streams.
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Waste Category

Definition

Container
Requirement

Disposal Method

Bulk Solid Waste

Expired standards,
pure Impurity 10,
visible powder

residues.[1]

Black RCRA
Hazardous Waste
Container (Rigid,
Leak-proof).

High-Temp
Incineration
(>1000°C)

Contaminated gloves,

weigh boats, paper

Yellow Chemotherapy

Regulated Medical

Trace Solids Waste Bag (Double- ) )
towels, bench paper. Waste Incineration
bagged).
[1]
Glass/HDPE Carboy
HPLC effluents,
) labeled )
o mother liquors, ] Fuel Blending or
Liquid Waste ] "Cytotoxic/Flammable ] ]
dissolved standards. ) ) Incineration
" (if organic solvent).
[1]
[1]
Needles/syringes Red/Yellow Sharps ) ]
o ) Incineration (Do NOT
Sharps used for injection or Container (Puncture-

transfer.[1]

proof).

autoclave)

Detailed Disposal Workflows
Workflow A: Bulk Substance Disposal (The "Black Bin" Protocol)

Applicable for: Unused reference standards (>10 mg) or synthesis failures.[1]

» Containment: Transfer the vial/solid directly into a clear, sealable secondary bag (e.g.,

Ziploc) inside the biosafety cabinet (BSC).

o Labeling: Apply a "Cytotoxic / High Potency" hazard label to the inner bag.[1]

» Transfer: Move the sealed bag into the Black RCRA Hazardous Waste Container.

¢ Manifesting: List the contents as "Organoboron solid, toxic, n.o.s.[1] (Bortezomib derivative)."

[1]3]
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Workflow B: Chemical Deactivation (Spill & Surface
Decontamination)

Applicable for: Cleaning BSC surfaces, glassware, or small powder spills.[1]
Mechanism: Oxidation of the C-B bond to destroy biological activity.

[1]

e Preparation: Prepare a fresh solution of 10% Sodium Hypochlorite (Bleach) or 5% Hydrogen
Peroxide.[1]

e Application:

o For Spills: Cover the spill with absorbent pads.[1] Gently pour the oxidant over the pads,
working from the outside in.[1] Allow 30 minutes contact time.

o For Glassware: Soak contaminated glassware in the oxidant solution for 1 hour before
standard washing.[1]

e Cleanup: Wipe up residues with fresh absorbent pads.[1]

o Disposal: Dispose of all soaked pads as Trace Solid Waste (Yellow Bag). Note: The
deactivation reduces toxicity but does not reclassify the waste as non-hazardous for
regulatory purposes.

Visualized Decision Matrix
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Waste Generation:
Bortezomib Impurity 10

Physical State?

Chemical Deactivation

(Bleach/Peroxide Oxidation)

Solid Waste
(Powder/Residue)

Liquid Waste

(Solvents/Solutions) Resulting Waste

Concentration?

Sharps

(Needles/Glass) Low Content

Segregated Carboy [High Content

Bulk (>3% wit) Trace (<3% wt)

Puncture Proof Container Pure Substance PPE/Wipes

Black RCRA Bin

High-Temp Incineration Regulated Medical Waste
(RCRA Facility) (Yellow Bin)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of Bortezomib Impurity 10 waste
streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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